Cas no 1805260-85-8 (Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate)

• Product Name: Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate
• CAS No: 1805260-85-8
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4895392
• Update Time: 2025-09-27

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-9(17)4-6-3-8(10(13)14)16-11(15)7(6)5-12/h3,10H,2,4-5H2,1H3
• InChI Key： OBAFGENQSLCEEJ-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(=CC(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate

Comprehensive Overview of Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805260-85-8)

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805260-85-8) is a highly specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and fluorinated substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its versatile reactivity and potential in drug discovery.

The molecular structure of Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate features a pyridine core with bromomethyl, difluoromethyl, and iodo functional groups, along with an ethyl acetate side chain. This combination of substituents makes it a valuable building block for cross-coupling reactions, which are widely used in modern organic synthesis. The presence of both bromomethyl and iodo groups allows for selective functionalization, enabling the creation of complex molecular architectures.

In recent years, the demand for fluorinated compounds like Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate has surged, driven by the growing emphasis on fluorine-containing pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the properties of a carbonyl or hydroxyl group while offering improved resistance to enzymatic degradation.

One of the most searched topics related to this compound is its role in Suzuki-Miyaura coupling and other palladium-catalyzed reactions. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. The iodopyridine moiety in Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate is highly reactive under mild conditions, making it a preferred choice for such transformations. Researchers often inquire about optimal reaction conditions and yields when using this compound in their syntheses.

Another area of interest is the compound’s potential applications in agrochemicals. Fluorinated pyridines are increasingly used in the development of herbicides and pesticides due to their ability to improve product efficacy and environmental safety. The difluoromethyl group, in particular, can enhance the lipophilicity and penetration of agrochemicals into target organisms. This has led to a rise in searches for fluorinated pyridine intermediates and their synthetic protocols.

From a commercial perspective, Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Pricing and availability are common queries among buyers, especially those in the pharmaceutical and agrochemical sectors. The compound’s CAS No. 1805260-85-8 is frequently used as a unique identifier in procurement databases and regulatory documentation.

Handling and storage recommendations for this compound are also a topic of frequent inquiry. While it is not classified as a hazardous material under standard regulations, proper storage in a cool, dry place under inert atmosphere is advised to maintain its stability. Users often search for guidelines on safe handling practices, particularly in laboratory settings where precision and safety are paramount.

In summary, Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-4-acetate (CAS No. 1805260-85-8) is a multifaceted compound with significant applications in medicinal chemistry and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo groups, make it a valuable tool for synthetic chemists. As the demand for fluorinated and halogenated intermediates continues to grow, this compound is poised to remain a key player in the field of advanced organic synthesis.